Cas no 184963-85-7 (Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-)

Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)- structure
184963-85-7 structure
Product Name:Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-
CAS No:184963-85-7
MF:C13H18O4
MW:238.279624462128
CID:1382474
PubChem ID:17604449
Update Time:2025-04-20

Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,5-dimethoxy-4-(2-methylpropoxy)-
    • 3,5-dimethoxy-4-(2-methylpropoxy)benzaldehyde
    • DTXSID10589694
    • 4-isobutoxy-3,5-dimethoxybenzaldehyde
    • AKOS005360238
    • 184963-85-7
    • YKIPFSBRSKHRGP-UHFFFAOYSA-N
    • SCHEMBL7460422
    • Inchi: 1S/C13H18O4/c1-9(2)8-17-13-11(15-3)5-10(7-14)6-12(13)16-4/h5-7,9H,8H2,1-4H3
    • InChI Key: YKIPFSBRSKHRGP-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC(C=O)=CC=1OC)OC)CC(C)C

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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